Cas no 1036756-07-6 (6-bromo-2-chloro-5-fluoroquinazoline)

• Product name: 6-bromo-2-chloro-5-fluoroquinazoline
• CAS No: 1036756-07-6
• MF: C₈H₃N₂FClBr
• MW: 261.47822
• MDL: MFCD16250427
• CID: 1005874
• PubChem ID: 57461136

6-bromo-2-chloro-5-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-CHLORO-5-FLUORO-QUINAZOLINE
• 6-Bromo-2-chloro-4-fluoroquinazoline
• 6-bromo-2-chloro-5-fluoroquinazoline
• DA-16069
• SCHEMBL1320618
• 1036756-07-6
• SY039402
• XCNARNYXKIGAJU-UHFFFAOYSA-N
• PB25559
• BS-26627
• MFCD16250427
• CS-0055234
• AKOS027328086
• P11862

• MDL： MFCD16250427
• Inchi： InChI=1S/C8H3BrClFN2/c9-5-1-2-6-4(7(5)11)3-12-8(10)13-6/h1-3H
• InChI Key： XCNARNYXKIGAJU-UHFFFAOYSA-N
• SMILES： FC1=C2C=NC(Cl)=NC2=CC=C1Br

Computed Properties

• Exact Mass: 259.91522g/mol
• Monoisotopic Mass: 259.91522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 3.3

Additional information on 6-bromo-2-chloro-5-fluoroquinazoline

Comprehensive Overview of 6-Bromo-2-chloro-5-fluoroquinazoline (CAS No. 1036756-07-6)

6-Bromo-2-chloro-5-fluoroquinazoline (CAS No. 1036756-07-6) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinazoline derivative is characterized by its unique halogenated structure, featuring bromo, chloro, and fluoro substituents, which enhance its reactivity and potential applications. The compound's molecular formula is C₈H₃BrClFN₂, and it is often utilized as a key intermediate in the synthesis of biologically active molecules.

In recent years, the demand for halogenated quinazolines like 6-bromo-2-chloro-5-fluoroquinazoline has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in cancer therapeutics. The compound's multi-halogenated structure allows for precise modifications, making it a versatile candidate for structure-activity relationship (SAR) studies. This aligns with the growing trend of personalized medicine and targeted therapies, topics frequently searched in academic and industrial circles.

From a synthetic chemistry perspective, CAS 1036756-07-6 is valued for its stability and compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex molecules, a subject often explored in organic synthesis forums and patent literature. The compound's electron-deficient quinazoline core also makes it a candidate for photophysical studies, addressing emerging interests in fluorescent probes and materials science.

Environmental and regulatory considerations are another hotspot tied to 6-bromo-2-chloro-5-fluoroquinazoline. While not classified as hazardous, its halogen content prompts discussions on green chemistry alternatives and waste minimization—topics trending in sustainable chemistry searches. Innovations in catalytic methods and solvent-free synthesis are frequently associated with such compounds to align with EPA and REACH guidelines.

In summary, 6-bromo-2-chloro-5-fluoroquinazoline (CAS No. 1036756-07-6) bridges multiple scientific disciplines, from medicinal chemistry to materials engineering. Its adaptability to modern research needs—whether in drug design, catalysis, or sustainability—ensures its relevance in both academic publications and industrial applications. As search queries for "quinazoline derivatives" and "halogenated intermediates" continue to rise, this compound remains a focal point for innovation.